Cas no 1225962-54-8 (5-(4-bromophenyl)-3-hydroxypentanoic acid)

• Product Name: 5-(4-bromophenyl)-3-hydroxypentanoic acid
• CAS No: 1225962-54-8
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6349886
• PubChem ID: 82093417
• Update Time: 2025-10-31

5-(4-bromophenyl)-3-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-3-hydroxypentanoic acid
• 1225962-54-8
• EN300-1933843

• Inchi： 1S/C11H13BrO3/c12-9-4-1-8(2-5-9)3-6-10(13)7-11(14)15/h1-2,4-5,10,13H,3,6-7H2,(H,14,15)
• InChI Key： VQHFNRROLYGXJH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(CC(=O)O)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 5-(4-bromophenyl)-3-hydroxypentanoic acid

Introduction to 5-(4-bromophenyl)-3-hydroxypentanoic acid (CAS No: 1225962-54-8)

5-(4-bromophenyl)-3-hydroxypentanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1225962-54-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a brominated aromatic ring and a hydroxyl-substituted pentanoic acid backbone, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 5-(4-bromophenyl)-3-hydroxypentanoic acid consists of a phenyl ring substituted with a bromine atom at the para position, connected to a five-carbon chain that terminates with a carboxylic acid group. The presence of both a hydroxyl group and a bromine atom introduces multiple reactive sites, allowing for diverse chemical modifications and functionalization strategies. These features make the compound particularly interesting for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, the demand for structurally complex and biologically active compounds has driven extensive research into derivatives of 5-(4-bromophenyl)-3-hydroxypentanoic acid. One notable area of investigation has been its role as a precursor in the synthesis of bioactive molecules targeting neurological disorders. Studies have demonstrated that analogs of this compound can modulate neurotransmitter pathways, making them potential candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The bromine substituent, in particular, has been shown to enhance binding affinity to specific receptor targets, improving the efficacy of drug candidates derived from this scaffold.

Furthermore, the hydroxyl group in 5-(4-bromophenyl)-3-hydroxypentanoic acid provides an opportunity for further derivatization, enabling the creation of esters, ethers, or other functionalized derivatives. These modifications can fine-tune the pharmacokinetic properties of the resulting compounds, such as their solubility, metabolic stability, and bioavailability. Such flexibility is crucial in drug design, where optimizing these parameters is essential for achieving therapeutic success.

The synthesis of 5-(4-bromophenyl)-3-hydroxypentanoic acid typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include bromination of phenylacetic acid derivatives followed by oxidation and chain elongation. Advances in catalytic methods have also enabled more efficient and sustainable production processes, reducing waste and improving yields. These innovations are critical for scaling up production while maintaining cost-effectiveness and environmental responsibility.

Recent research has also explored the applications of 5-(4-bromophenyl)-3-hydroxypentanoic acid in material science and polymer chemistry. Its unique structural features make it a suitable candidate for developing novel polymers with enhanced mechanical properties or specific biological functionalities. For instance, incorporation into polymeric matrices can yield materials with improved biodegradability or targeted drug delivery capabilities. Such applications highlight the versatility of this compound beyond traditional pharmaceutical uses.

The biological activity of derivatives of 5-(4-bromophenyl)-3-hydroxypentanoic acid has been extensively studied in vitro and in vivo. Preclinical trials have shown promising results in models of inflammation, cancer, and metabolic diseases. The ability to fine-tune its structure allows researchers to optimize potency while minimizing side effects. This underscores the importance of 5-(4-bromophenyl)-3-hydroxypentanoic acid as a building block in modern drug discovery efforts.

As computational chemistry techniques advance, virtual screening methods are being increasingly employed to identify potential hits based on the scaffold of 5-(4-bromophenyl)-3-hydroxypentanoic acid. Machine learning models can predict biological activity with high accuracy, expediting the process of identifying lead compounds for further optimization. This integration of computational tools with traditional wet chemistry approaches represents a significant leap forward in drug development pipelines.

The regulatory landscape for compounds like 5-(4-bromophenyl)-3-hydroxypentanoic acid is also evolving to accommodate new methodologies in synthesis and drug design. Regulatory agencies are increasingly recognizing the importance of innovative approaches that enhance safety and efficacy while reducing environmental impact. Compliance with these evolving guidelines ensures that research remains ethical and sustainable.

In conclusion,5-(4-bromophenyl)-3-hydroxypentanoic acid (CAS No: 1225962-54-8) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique structural features offer numerous opportunities for chemical modification and biological exploration, making it an indispensable tool for researchers striving to develop next-generation therapeutics. As scientific understanding continues to grow，so too will the innovative uses of this remarkable molecule.